Cas no 55989-12-3 (3-(3-Chlorophenyl)piperidine)

• Product Name: 3-(3-Chlorophenyl)piperidine
• CAS No: 55989-12-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD11047382
• CID: 2134391
• PubChem ID: 24904178
• Update Time: 2025-05-26

3-(3-Chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)Piperidine
• FCH887658
• 3-(3-Chlorophenyl)piperidine

• MDL： MFCD11047382
• Inchi： 1S/C11H14ClN/c12-11-5-1-3-9(7-11)10-4-2-6-13-8-10/h1,3,5,7,10,13H,2,4,6,8H2
• InChI Key： DQIABPVPOGBDGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CNCCC1

Computed Properties

• Exact Mass: 195.081
• Monoisotopic Mass: 195.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(3-Chlorophenyl)piperidine

Introduction to 3-(3-Chlorophenyl)piperidine (CAS No. 55989-12-3)

3-(3-Chlorophenyl)piperidine, identified by the chemical compound code CAS No. 55989-12-3, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is widely recognized for its diverse pharmacological applications. The structural motif of 3-(3-Chlorophenyl)piperidine consists of a piperidine ring substituted with a 3-chlorophenyl group, making it a versatile scaffold for drug discovery and development.

The 3-chlorophenyl moiety introduces a unique electronic and steric environment to the molecule, influencing its interactions with biological targets. This feature has been exploited in the design of various therapeutic agents, particularly in the treatment of neurological and psychiatric disorders. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how modifications in the 3-(3-Chlorophenyl)piperidine structure can modulate its pharmacokinetic and pharmacodynamic properties.

In the context of modern drug development, 3-(3-Chlorophenyl)piperidine has emerged as a key intermediate in synthesizing novel compounds with potential therapeutic benefits. Researchers have leveraged its structural framework to explore new avenues in treating conditions such as depression, anxiety, and cognitive impairments. The compound's ability to interact with neurotransmitter receptors has made it a focal point in preclinical studies aimed at identifying next-generation neuromodulators.

One of the most compelling aspects of 3-(3-Chlorophenyl)piperidine is its role in the synthesis of molecules that exhibit high selectivity for specific biological targets. This selectivity is crucial for minimizing side effects and improving patient outcomes. Recent studies have demonstrated that derivatives of 3-(3-Chlorophenyl)piperidine can be fine-tuned to target particular receptor subtypes, offering a promising strategy for developing more effective and safer medications.

The chemical synthesis of 3-(3-Chlorophenyl)piperidine involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields. These innovations have not only enhanced the accessibility of 3-(3-Chlorophenyl)piperidine but also facilitated its integration into larger synthetic schemes for more complex drug candidates.

From a medicinal chemistry perspective, 3-(3-Chlorophenyl)piperidine serves as a valuable building block for exploring structure-activity relationships (SAR). By systematically modifying its core structure, researchers can gain insights into how different functional groups influence biological activity. This iterative approach has led to the discovery of several lead compounds with promising preclinical profiles. The ongoing investigation into 3-(3-Chlorophenyl)piperidine derivatives underscores its enduring relevance in pharmaceutical research.

The pharmacological profile of 3-(3-Chlorophenyl)piperidine is further illuminated by its interaction with various biological pathways. Studies have shown that this compound can modulate neurotransmitter release and receptor function, making it a candidate for treating disorders associated with neurotransmitter imbalances. The ability to fine-tune these interactions has opened up new possibilities for developing targeted therapies that address specific aspects of neurological dysfunction.

As research in pharmaceutical chemistry progresses, the significance of compounds like 3-(3-Chlorophenyl)piperidine continues to grow. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has accelerated the discovery process by enabling rapid screening and optimization of potential drug candidates. These advancements have positioned 3-(3-Chlorophenyl)piperidine as a cornerstone in the development of innovative treatments for complex diseases.

In conclusion, 3-(3-Chlorophenyl)piperidine (CAS No. 55989-12-3) represents a critical compound in modern drug discovery. Its unique structural features and pharmacological properties make it an invaluable asset in the pursuit of novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, the role of 3-(3-Chlorophenyl)piperidine is poised to expand further, contributing to significant advancements in medicine.